molecular formula C13H16N2O2 B3836058 N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide

N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide

Cat. No. B3836058
M. Wt: 232.28 g/mol
InChI Key: SEQARRPLSYHGNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide” is a chemical compound with the molecular formula C12H16N2O3S . It is a derivative of acetamide, which is a functional group characterized by a carbonyl group (C=O) linked to nitrogen . The compound also contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom .


Synthesis Analysis

The synthesis of compounds like “N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide” often involves the use of pyrrolidine, a versatile scaffold in drug discovery . Pyrrolidine can be used to efficiently explore the pharmacophore space due to its sp3-hybridization, contribution to the stereochemistry of the molecule, and increased three-dimensional coverage due to the non-planarity of the ring . The synthetic strategies used can involve ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .


Molecular Structure Analysis

The molecular structure of “N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide” is characterized by a pyrrolidine ring, an acetamide group, and a phenyl group . The pyrrolidine ring is a five-membered ring with one nitrogen atom . The acetamide group is a functional group characterized by a carbonyl group (C=O) linked to nitrogen . The phenyl group is a functional group characterized by a six-membered carbon ring .

properties

IUPAC Name

N-[4-(pyrrolidine-1-carbonyl)phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16N2O2/c1-10(16)14-12-6-4-11(5-7-12)13(17)15-8-2-3-9-15/h4-7H,2-3,8-9H2,1H3,(H,14,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SEQARRPLSYHGNJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)C(=O)N2CCCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

232.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[4-(pyrrolidine-1-carbonyl)phenyl]acetamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide
Reactant of Route 2
Reactant of Route 2
N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide
Reactant of Route 3
Reactant of Route 3
N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide
Reactant of Route 4
Reactant of Route 4
N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide
Reactant of Route 5
Reactant of Route 5
N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide
Reactant of Route 6
Reactant of Route 6
N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.